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Compound of Interest

Compound Name: Monochrome Yellow 1 sodium salt

Cat. No.: B608978 Get Quote

Essential Safety and Handling Guide for
Monochrome Yellow 1 Sodium Salt
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Monochrome Yellow 1 sodium salt (C.I. 14025). Adherence to

these guidelines is critical for ensuring laboratory safety and minimizing risks associated with

this chemical.

Chemical and Physical Properties
Monochrome Yellow 1 sodium salt, also known as Mordant Yellow 1 or Alizarin Yellow G, is a

disazo dye.[1] It exists as a yellow to orange crystalline powder with minimal odor.[1] A

summary of its key properties is presented below for easy reference.
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Property Value Source

Synonyms

C.I. 14025, Mordant Yellow 1,

Alizarin Yellow G, Metachrome

Yellow, Salicyl Yellow

[2]

CAS Number 584-42-9 [3][4][5]

Molecular Formula C₁₃H₈N₃NaO₅ [3]

Molecular Weight 309.21 g/mol [3][6]

Appearance
Yellow to orange crystalline

powder
[1]

Melting Point >300 °C [3]

Boiling Point 479.1 °C at 760 mmHg [3]

Water Solubility Soluble in cold water [3]

Hazard Identification and Toxicological Information
Monochrome Yellow 1 sodium salt is classified as an irritant and may pose health risks upon

exposure. While it is considered to have low acute toxicity, prolonged exposure should be

avoided.[1]

Hazard Description GHS Classification

Eye Irritation Causes serious eye irritation. H319

Skin Irritation Causes skin irritation. H315

Respiratory Irritation
May cause respiratory tract

irritation.
H335

Mutagenicity
Mutagenic effects have been

observed in microorganisms.

Not officially classified, but

handle with caution.[3]

Note: Specific LD50 and LC50 values for Monochrome Yellow 1 sodium salt are not readily

available in the referenced safety data sheets. The toxicological properties of this substance
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have not been fully investigated.[4]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling Monochrome Yellow 1
sodium salt to prevent exposure.

PPE Category Required Equipment
Specifications and Best
Practices

Eye and Face Protection
Chemical safety goggles or a

face shield

Must be worn at all times in the

handling area.[4]

Skin Protection

Chemical-resistant gloves

(Nitrile rubber recommended),

Lab coat

Inspect gloves for tears or

holes before use. A lab coat

should be worn to protect

clothing and skin.

Respiratory Protection NIOSH-approved respirator

Required when handling the

powder outside of a certified

chemical fume hood or if dust

is generated.

Footwear Closed-toe shoes To protect against spills.

Operational Plan: Step-by-Step Handling Procedure
This workflow outlines the safe handling of Monochrome Yellow 1 sodium salt from receipt to

use in an experimental setting.
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Preparation

Handling (in a designated area)

Post-Handling

1. Receipt and Inspection
Inspect container for damage or leaks.

2. Storage
Store in a cool, dry, well-ventilated area away from incompatible materials.

If container is intact

3. SDS Review
Thoroughly review the Safety Data Sheet.

4. Don PPE
Wear appropriate gloves, goggles, and lab coat.

5. Weighing
Weigh the powder in a chemical fume hood to minimize dust inhalation.

6. Dissolving
Add powder to the solvent slowly to avoid splashing.

7. Decontamination
Clean all equipment and surfaces thoroughly.

8. Waste Collection
Collect all waste in a labeled, sealed container.

9. Doff PPE and Wash Hands
Remove PPE and wash hands thoroughly.

Click to download full resolution via product page

Caption: Workflow for the safe handling of Monochrome Yellow 1 sodium salt.
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Disposal Plan
Proper disposal of Monochrome Yellow 1 sodium salt and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Key Principles:

Do not dispose of down the drain or in regular trash.

All waste containing this chemical is considered hazardous waste.

Follow all institutional, local, and national regulations for hazardous waste disposal.

Disposal Workflow:

Aqueous Waste
(Solutions containing the dye)

Collect in a labeled,
sealed waste container.

Solid Waste
(Contaminated PPE, weigh boats, etc.)

Collect in a designated,
labeled solid waste bag or container.

Empty Containers

Triple rinse with a suitable solvent.
Collect rinse water as hazardous waste.

Store all waste containers in a
designated hazardous waste accumulation area.

Dispose of the rinsed container
according to institutional guidelines.

Arrange for pickup and disposal
by a licensed hazardous waste contractor.

Click to download full resolution via product page

Caption: Disposal workflow for Monochrome Yellow 1 sodium salt waste.

By adhering to these safety and handling protocols, researchers can minimize their risk of

exposure and ensure the safe and responsible use of Monochrome Yellow 1 sodium salt in
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the laboratory. Always prioritize safety and consult your institution's environmental health and

safety department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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